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For Researchers, Scientists, and Drug Development Professionals

Tris acetate salt, derived from Tris (tris(hydroxymethyl)aminomethane) and acetic acid, is a
fundamental buffer used in molecular biology and biochemistry to maintain a stable pH. Its
utility is pronounced in applications requiring a slightly alkaline environment, crucial for the
integrity and function of nucleic acids and proteins. This guide provides a comprehensive
overview of Tris acetate's properties, applications, and protocols.

Core Properties and Buffering Mechanism

Tris acetate's buffering capability is centered around the pKa of Tris base, which is
approximately 8.1 at 25°C.[1][2][3] This makes it an effective buffer in the pH range of 7.0 to
9.2.[4][5][6] The primary amine of the Tris molecule is responsible for its buffering action. The
pH of Tris buffers is notably dependent on temperature, decreasing by about 0.025-0.031 pH
units for every 1°C increase.[7][8] This temperature sensitivity is a critical consideration in
experimental design.[3][9]

Table 1: Physicochemical Properties of Tris Buffer
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Property Value

pKa at 25°C ~8.1[1][2][3]
Effective Buffering pH Range 7.0 - 9.2[4][5][6]
Temperature-induced pH Change (ApKa/°C) -0.025 to -0.031[7][8]

| Molecular Weight (Tris Base) | 121.14 g/mol [10] |

Key Applications and Experimental Protocols

Tris acetate is a versatile buffer employed in a variety of molecular biology techniques, from

nucleic acid electrophoresis to protein extraction.

Nucleic Acid Electrophoresis (TAE Buffer)

Tris-acetate-EDTA (TAE) buffer is ubiquitously used for agarose gel electrophoresis of DNA and
RNA.[1][11] It offers excellent resolution for large DNA fragments (>20 kb).[10] However, its

lower buffering capacity means it can become exhausted during prolonged electrophoresis
runs, necessitating recirculation or replacement.[10][11][12] The EDTA component chelates

divalent cations, which protects nucleic acids from enzymatic degradation.[12]

Table 2: Common TAE Buffer Formulations

Final
Stock L
) Component Amount for 1L Concentration in
Concentration
Stock
50x TAE Tris Base 242 g[10][11][13] 2 M[11][12]
Glacial Acetic Acid 57.1 mL[10][11][13] 1 M[11][12]
0.5 M EDTA (pH 8.0) 100 mL[10][11][13] 0.05 M[12]

1x TAE (Working) Tris Acetate

40 mM[10][11][12][14]

| | EDTA| - | 1 mM[10][11][12][14] |
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Materials:

Tris base[10]

Glacial acetic acid[10]

0.5 M EDTA (pH 8.0) solution[10]

Deionized water[10]

Agarose

Magnetic stirrer and stir bar[10]

Graduated cylinders and beakers[10]

Procedure for 50x TAE Stock (1 L):

Dissolve 242 g of Tris base in approximately 700-750 mL of deionized water with stirring.[10]
[12]

o Carefully add 57.1 mL of glacial acetic acid to the solution.[10][12]

e Add 100 mL of 0.5 M EDTA (pH 8.0) solution.[10][12]

» Adjust the final volume to 1 L with deionized water.[10][12]

e The pH of the stock solution does not need to be adjusted and should be around 8.5.[10]
Store at room temperature.[10][12]

Procedure for 1% Agarose Gel:

e To prepare a 1x working solution, dilute the 50x TAE stock 1:50 with deionized water.[10][11]

e For a 100 mL gel, add 1 g of agarose to 100 mL of 1x TAE buffer in a flask.

o Heat the mixture in a microwave or on a hot plate until the agarose is completely dissolved.
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 Allow the solution to cool to about 50-60°C before pouring it into a gel casting tray with
combs.

» Once solidified, the gel is ready for use in an electrophoresis apparatus filled with 1x TAE
running buffer.
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Nucleic Acid Electrophoresis Workflow
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Protein Electrophoresis and Western Blotting

Tris-based buffers are also integral to protein analysis techniques like SDS-PAGE and Western
blotting.[1][2] In these applications, Tris buffers help maintain a consistent pH for both the
stacking and resolving gels, as well as in the transfer buffer, ensuring proper protein migration
and transfer to a membrane.[2]

Materials:

o Tris base

e Glycine

e Methanol

e Deionized water

Procedure for 1 L of 1x Transfer Buffer:

e Dissolve 3.03 g of Tris base and 14.4 g of glycine in approximately 700 mL of deionized
water.

e Add 200 mL of methanol.

e Adjust the final volume to 1 L with deionized water. The pH should be approximately 8.3. Do
not adjust the pH with acid or base.

o Chill the buffer to 4°C before use for optimal transfer efficiency.
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Western Blotting Workflow

Cell Lysis and Protein Extraction
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Tris acetate buffers are frequently used in cell lysis solutions to maintain pH stability during the
extraction of proteins from cells and tissues.[15][16] A stable pH environment is critical for
preserving the structural integrity and biological activity of proteins.[15][16]

Table 3: Example of a Tris-Acetate Based Lysis Buffer

Component Final Concentration Purpose

Buffering agent to

Tris-Acetate, pH 7.4 50 mM o
maintain stable pH
Provides appropriate ionic
NaCl 150 mM
strength
Chelates divalent cations,
EDTA 1 mM o
inhibits metalloproteases
) Non-ionic detergent to
Triton X-100 1% (v/v)

solubilize membranes[17]

| Protease Inhibitor Cocktail | 1x | Prevents protein degradation by proteases |

Materials:

Cultured cells or tissue sample

Ice-cold Phosphate-Buffered Saline (PBS)

Ice-cold Tris-acetate lysis buffer (see Table 3)

Cell scraper (for adherent cells)

Microcentrifuge

Procedure:

o For adherent cells, wash the cell monolayer with ice-cold PBS. For suspension cells or
tissue, wash by pelleting and resuspending in ice-cold PBS.
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Remove PBS and add ice-cold Tris-acetate lysis buffer to the cell pellet or plate.

Incubate on ice for 15-30 minutes to allow for cell lysis.

Scrape adherent cells or resuspend the cell pellet.

Centrifuge the lysate at ~14,000 x g for 15 minutes at 4°C to pellet cell debris.

Carefully collect the supernatant containing the soluble protein extract. Store at -80°C.
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Role of Buffer in Protein Stability

Advantages and Limitations

Advantages:

Wide Buffering Range: Effective in the physiologically relevant pH range of 7.0-9.2.[4][5][6]

 Inertness: Shows little interference with many biochemical reactions and does not precipitate
with most divalent cations.[6][18]

» Cost-Effective: Tris base is a relatively inexpensive reagent.[19][20]

 DNA/RNA Applications: The acetate counter-ion is particularly suitable for nucleic acid
applications and subsequent enzymatic reactions.[2]

Disadvantages:
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+ Temperature Dependence: The pH of Tris buffers is significantly affected by temperature,
which requires careful calibration of pH at the experimental temperature.[3][5][7][18]

« Concentration Dependence: The pH can also shift when the buffer is diluted.[18]
* Reactive Amine Group: The primary amine in Tris can react with aldehydes and ketones.

o Lower Buffering Capacity: In applications like electrophoresis, TAE has a lower buffering
capacity compared to alternatives like Tris-borate-EDTA (TBE).[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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